Cas no 70347-05-6 (Methyl 4-Methoxy-3,5-dimethyl-benzoate)

• Product Name: Methyl 4-Methoxy-3,5-dimethyl-benzoate
• CAS No: 70347-05-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 4779318
• Update Time: 2025-06-07

Methyl 4-Methoxy-3,5-dimethyl-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-3,5-dimethylbenzoate
• Benzoic acid, 4-methoxy-3,5-dimethyl-, methyl ester
• Methyl 3,5-dimethyl-4-methoxybenzoate
• methyl-4-methoxy-3,5-dimethylbenzoate
• Benzoic acid,4-methoxy-3,5-dimethyl-,methyl ester
• Methyl 4-Methoxy-3,5-dimethyl-benzoate

• Inchi： 1S/C11H14O3/c1-7-5-9(11(12)14-4)6-8(2)10(7)13-3/h5-6H,1-4H3
• InChI Key： KQIYLYQKYBDORJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(C(=O)OC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5

Additional information on Methyl 4-Methoxy-3,5-dimethyl-benzoate

Methyl 4-methoxy-3,5-dimethylbenzoate (CAS No. 70347-05-6): Properties, Applications, and Market Insights

Methyl 4-methoxy-3,5-dimethylbenzoate (CAS No. 70347-05-6) is a specialized organic compound widely used in the fragrance and pharmaceutical industries. This ester derivative of benzoic acid is known for its unique aromatic properties and versatile applications. With the growing demand for sustainable and high-performance ingredients, Methyl 4-methoxy-3,5-dimethylbenzoate has gained attention for its role in modern formulations.

The chemical structure of Methyl 4-methoxy-3,5-dimethylbenzoate features a methoxy group at the 4-position and two methyl groups at the 3- and 5-positions of the benzene ring. This configuration contributes to its stability and solubility in organic solvents, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers often search for "Methyl 4-methoxy-3,5-dimethylbenzoate synthesis" or "CAS 70347-05-6 applications" to explore its potential in various fields.

One of the primary uses of Methyl 4-methoxy-3,5-dimethylbenzoate is in the fragrance industry, where it serves as a key ingredient in perfumes and flavor enhancers. Its mild, sweet aroma makes it suitable for creating sophisticated scents. Additionally, the compound is investigated for its potential in pharmaceutical applications, particularly in drug delivery systems. Searches like "Methyl 4-methoxy-3,5-dimethylbenzoate in pharmaceuticals" reflect the growing interest in its therapeutic uses.

From an industrial perspective, Methyl 4-methoxy-3,5-dimethylbenzoate is valued for its compatibility with other chemicals and its role as a building block in organic synthesis. Companies looking for "high-purity Methyl 4-methoxy-3,5-dimethylbenzoate suppliers" often prioritize quality and regulatory compliance. The compound's stability under various conditions also makes it a reliable choice for long-term storage and transportation.

Environmental and safety considerations are critical when handling Methyl 4-methoxy-3,5-dimethylbenzoate. While it is not classified as hazardous under standard regulations, proper handling procedures should be followed to ensure workplace safety. Researchers frequently inquire about "Methyl 4-methoxy-3,5-dimethylbenzoate safety data" to adhere to best practices in laboratory and industrial settings.

The market for Methyl 4-methoxy-3,5-dimethylbenzoate is expanding, driven by innovations in fragrance and pharmaceutical formulations. Trends such as green chemistry and bio-based ingredients have further increased its relevance. Industry reports often highlight "CAS 70347-05-6 market trends" to provide insights into future demand and production scalability.

In conclusion, Methyl 4-methoxy-3,5-dimethylbenzoate (CAS No. 70347-05-6) is a versatile compound with significant applications across multiple industries. Its unique chemical properties, combined with growing market interest, make it a subject of ongoing research and development. Whether for fragrance creation, pharmaceutical innovation, or industrial synthesis, this compound continues to play a pivotal role in modern chemistry.